1-[2-(4-fluorophenoxy)butanoyl]-4-methylpiperazine
Overview
Description
1-[2-(4-fluorophenoxy)butanoyl]-4-methylpiperazine, also known as FUBP, is a synthetic compound that belongs to the class of piperazine derivatives. FUBP has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The exact mechanism of action of 1-[2-(4-fluorophenoxy)butanoyl]-4-methylpiperazine is not yet fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a serotonin 5-HT1A receptor agonist. This dual mechanism of action may contribute to its antipsychotic and anxiolytic properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to decrease locomotor activity and increase the duration of immobility in the forced swim test, indicating potential antidepressant effects. This compound has also been shown to decrease the release of dopamine in the prefrontal cortex, which may contribute to its antipsychotic effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[2-(4-fluorophenoxy)butanoyl]-4-methylpiperazine is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one of the major limitations of this compound is its limited solubility in water, which may make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-[2-(4-fluorophenoxy)butanoyl]-4-methylpiperazine. One area of interest is the potential use of this compound as a drug delivery agent for the treatment of mental disorders. Additionally, further investigation is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of research, such as neuroscience and pharmacology. Finally, the development of more water-soluble derivatives of this compound may overcome some of the limitations of the compound and allow for broader applications in research.
Scientific Research Applications
1-[2-(4-fluorophenoxy)butanoyl]-4-methylpiperazine has shown potential applications in various fields of scientific research. One of the most promising applications of this compound is in medicinal chemistry. This compound has been shown to possess antipsychotic and anxiolytic properties, making it a potential candidate for the treatment of mental disorders such as schizophrenia and anxiety. This compound has also been investigated for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier.
Properties
IUPAC Name |
2-(4-fluorophenoxy)-1-(4-methylpiperazin-1-yl)butan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O2/c1-3-14(20-13-6-4-12(16)5-7-13)15(19)18-10-8-17(2)9-11-18/h4-7,14H,3,8-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJYSKIOSRGFNKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCN(CC1)C)OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.